molecular formula C18H14O6 B1265257 Oblongixanthone A

Oblongixanthone A

Cat. No.: B1265257
M. Wt: 326.3 g/mol
InChI Key: AUJJJIOJWMZKDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Oblongixanthone A is a natural product found in Garcinia oblongifolia with data available.

Scientific Research Applications

Antidiabetic Properties

Oblongixanthone A has been identified in the study of Garcinia oblongifolia's antidiabetic properties. Specifically, compounds from the twigs of this plant, including this compound, have demonstrated significant inhibitory effects on α-glucosidase and protein tyrosine phosphatase 1B (PTP1B), enzymes involved in type 2 diabetes. The inhibition of these enzymes is a promising strategy for managing blood sugar levels in diabetic patients. The study highlights the potential of this compound in the treatment of diabetes (Trinh et al., 2017).

Cancer Migration Inhibition

Research on prenylated xanthones, including this compound, from the leaves of Garcinia oblongifolia indicates that these compounds can inhibit cancer cell migration. This is particularly significant as controlling the metastasis of cancer cells can greatly influence the prognosis of cancer patients. The compounds, including this compound, inhibit cancer cell migration by affecting various cellular pathways, such as downregulating RAF protein levels and influencing the EMT pathway, crucial in cancer progression (Zhang et al., 2016).

Phytochemical Composition

This compound was isolated during phytochemical investigations of Bauhinia championii (Benth.) Benth. The structural characterization of this compound was conducted through extensive NMR and MS spectral studies, highlighting its importance in the phytochemistry field. The study contributes to our understanding of the complex chemical composition of plants and the potential bioactivities of these compounds (Xu et al., 2013).

Comparative Metabolic Profiling

In a study examining the comparative metabolic profiling and bioactivities of different parts of Garcinia oblongifolia, this compound was one of the compounds identified using advanced techniques like UPLC-QTOF-MS. The study sheds light on how variations in the metabolite profiles of different plant parts can relate to differences in bioactivity, which is crucial for understanding the therapeutic potential of plant-based compounds (Li et al., 2016).

Properties

Molecular Formula

C18H14O6

Molecular Weight

326.3 g/mol

IUPAC Name

5,8,10-trihydroxy-3,3-dimethylpyrano[2,3-c]xanthen-7-one

InChI

InChI=1S/C18H14O6/c1-18(2)4-3-9-16-10(7-12(21)17(9)24-18)15(22)14-11(20)5-8(19)6-13(14)23-16/h3-7,19-21H,1-2H3

InChI Key

AUJJJIOJWMZKDP-UHFFFAOYSA-N

SMILES

CC1(C=CC2=C3C(=CC(=C2O1)O)C(=O)C4=C(C=C(C=C4O3)O)O)C

Canonical SMILES

CC1(C=CC2=C3C(=CC(=C2O1)O)C(=O)C4=C(C=C(C=C4O3)O)O)C

Synonyms

oblongixanthone A

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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